N-ethyl-4-(4-methoxybenzenecarbothioyl)piperazine-1-carbothioamide

• IUPAC Name: N-ethyl-4-(4-methoxybenzenecarbothioyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C15H21N3OS2/c1-3-16-15(21)18-10-8-17(9-11-18)14(20)12-4-6-13(19-2)7-5-12/h4-7H,3,8-11H2,1-2H3,(H,16,21)
• InChI Key: NEQIGOYQZYYFBM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)N1CCN(CC1)C(=S)C2=CC=C(C=C2)OC
• Molecular Formula: C15H21N3OS2
• Molecular Weight: 323.5 g/mol
• CAS No.: 887197-44-6

Description

N-ethyl-4-(4-methoxybenzenecarbothioyl)piperazine-1-carbothioamide is a useful research compound. Its molecular formula is C15H21N3OS2 and its molecular weight is 323.47. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications of Piperazine Derivatives

Piperazine and its derivatives are a significant focus within pharmaceutical research, particularly for their roles as intermediates in the synthesis of more complex compounds. For example, piperazine moieties are integral to the structure of many pharmaceutical agents, including those with antimicrobial, antifungal, and anticancer activities.

• Antimicrobial and Antifungal Activities : Studies on triheterocyclic azoles incorporating piperazine moieties have shown significant antimicrobial activities against various pathogens, including Mycobacterium smegmatis and Candida albicans. Such compounds are synthesized through multi-step processes involving carbothioamides, demonstrating the chemical versatility and therapeutic potential of piperazine derivatives in combating infectious diseases (Demirci et al., 2013).

• Hypoglycemic and Antimicrobial Activities : N-(1-Adamantyl)carbothioamide derivatives, including those modified with piperazine, have shown notable antimicrobial and hypoglycemic activities. These compounds offer a basis for developing new therapeutics for managing diabetes and infections, highlighting the multifunctional nature of piperazine derivatives in medicinal chemistry (Al-Abdullah et al., 2015).

• Radiochemistry and Neuroimaging : The development and application of radiolabeled piperazine derivatives for positron emission tomography (PET) imaging of the brain's serotonergic system underscore the importance of piperazine compounds in neuroscience research. Such compounds enable the in vivo study of neurotransmitter dynamics and receptor distribution, facilitating the understanding of neurological disorders and their treatment (Plenevaux et al., 2000).

• Anti-Inflammatory and Analgesic Agents : Novel synthetic approaches to piperazine derivatives have led to the development of compounds with potential anti-inflammatory and analgesic properties. Such research contributes to the ongoing search for more effective and safer treatments for pain and inflammatory conditions, demonstrating the therapeutic potential of piperazine derivatives in addressing chronic diseases (Abu‐Hashem et al., 2020).